Cas no 1261512-89-3 (3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261512-89-3
• MF: C₁₃H₇BrF₃NO₂
• MW: 346.099393129349
• CID: 4986897
• Update Time: 2025-06-27

3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H7BrF3NO2/c14-10-5-1-4-9(12(10)20-13(15,16)17)11(19)8-3-2-6-18-7-8/h1-7H
• InChI Key： CXOJMJCNVFSBBA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C2C=NC=CC=2)=O)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261512-89-3)

The compound 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261512-89-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine ring and a trifluoromethoxy group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of a bromo substituent further enhances its reactivity, making it a valuable building block in cross-coupling reactions.

In recent years, the demand for fluorinated compounds like 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially in oncology and CNS disorders. The compound's CAS No. 1261512-89-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its structural similarity to known kinase inhibitors has sparked interest in its potential as a scaffold for targeted therapies.

From a synthetic chemistry perspective, 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine offers a robust platform for further functionalization. The trifluoromethoxy group, in particular, is a hotspot for modifications due to its electron-withdrawing effects, which can influence the compound's binding affinity to biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers aim to optimize molecular properties for specific applications. The compound's bromo moiety also facilitates participation in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal in medicinal chemistry.

Another area of interest is the environmental and regulatory aspects of fluorinated compounds. As sustainability becomes a priority, researchers are exploring greener synthetic routes for molecules like 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine. Questions such as "How to synthesize fluorinated intermediates efficiently?" or "What are the alternatives to halogenated solvents in these reactions?" are commonly searched in AI-driven platforms, highlighting the need for innovative solutions. The compound's CAS No. 1261512-89-3 often appears in these discussions, underscoring its importance in sustainable chemistry.

Beyond pharmaceuticals, 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine has potential applications in material science. Its aromatic and fluorine-rich structure could contribute to the development of advanced polymers or liquid crystals. This versatility makes it a subject of interest in interdisciplinary research, bridging the gap between organic chemistry and materials engineering. Searches for "fluorinated pyridine derivatives in materials" have increased, reflecting this trend.

In summary, 3-(3-Bromo-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261512-89-3) is a multifaceted compound with broad applicability in drug discovery, agrochemicals, and material science. Its unique combination of a pyridine core, bromo substituent, and trifluoromethoxy group positions it as a valuable asset in modern chemistry. As research continues to evolve, this compound is likely to remain at the forefront of innovation, addressing both scientific and sustainability challenges.